Cas no 2227694-43-9 ((1S)-1-(4-cyclopropylphenyl)ethan-1-ol)

• Product Name: (1S)-1-(4-cyclopropylphenyl)ethan-1-ol
• CAS No: 2227694-43-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 5945925
• PubChem ID: 165669736
• Update Time: 2025-05-25

(1S)-1-(4-cyclopropylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-cyclopropylphenyl)ethan-1-ol
• (1S)-1-(4-cyclopropylphenyl)ethan-1-ol
• EN300-1777757
• 2227694-43-9

• Inchi： 1S/C11H14O/c1-8(12)9-2-4-10(5-3-9)11-6-7-11/h2-5,8,11-12H,6-7H2,1H3/t8-/m0/s1
• InChI Key： LZHKFTHKIYPMTD-QMMMGPOBSA-N
• SMILES： O[C@@H](C)C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(4-cyclopropylphenyl)ethan-1-ol

Introduction to (1S)-1-(4-cyclopropylphenyl)ethan-1-ol (CAS No 2227694-43-9)

The compound (1S)-1-(4-cyclopropylphenyl)ethan-1-ol with CAS number 2227694-43-9 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique stereochemistry and structural features, which make it a valuable tool in various research and industrial applications.

Structural Insights and Physical Properties

The molecule (1S)-1-(4-cyclopropylphenyl)ethan-1-ol consists of a cyclopropyl group attached to a phenyl ring, which is further connected to an ethanol moiety. The stereochemistry at the chiral center (denoted by the (1S) configuration) plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of this stereochemistry in influencing the compound's solubility, stability, and reactivity.

Synthesis and Optimization

The synthesis of (1S)-1-(4-cyclopropylphenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the cyclopropylphenyl precursor. Researchers have recently developed more efficient methodologies to synthesize this compound, leveraging advanced catalytic systems and asymmetric induction techniques. These advancements have significantly improved the yield and enantiomeric purity of the product, making it more accessible for large-scale applications.

Applications in Drug Discovery

One of the most promising applications of (1S)-1-(4-cyclopropylphenyl)ethan-1-ol lies in its potential as a lead compound in drug discovery. The compound's unique structure allows it to interact with various biological targets, including enzymes and receptors, making it a valuable candidate for therapeutic development. Recent studies have demonstrated its activity against several disease-related targets, such as kinases and G-protein coupled receptors (GPCRs), highlighting its potential in treating conditions like cancer and neurodegenerative diseases.

Role in Materials Science

Beyond pharmacology, (1S)-1-(4-cyclopropylphenyl)ethan-1-ol has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable covalent bonds with other molecules makes it an ideal building block for constructing high-performance materials. Researchers have recently explored its use in creating self-healing polymers and stimuli-responsive materials, which could revolutionize industries such as electronics and aerospace.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact and safety profile of (1S)-1-(4-cyclopropylphenyl)ethan-1-ol is crucial. Recent eco-toxicological studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. These studies have provided valuable insights into its environmental fate and have guided the development of sustainable practices for its production and use.

Conclusion

In conclusion, (1S)-1-(4-cyclopropylphenyl)ethan-1-ol (CAS No 2227694-43-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future technologies and therapies is likely to grow even further.